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A detailed guide for researchers and scientists on the performance and application of the hole-

transporting material Tri-P-tolylamine-D21 (D21) in methylammonium lead iodide (MAPbI₃),

formamidinium lead iodide (FAPbI₃), and mixed-cation perovskite solar cells, with a

comparative analysis against the widely used Spiro-OMeTAD.

This guide provides an objective comparison of the performance of the hole-transporting

material (HTM) Tri-P-tolylamine-D21 (D21) in various perovskite solar cell (PSC)

architectures. The performance metrics are compared against the current benchmark HTM,

Spiro-OMeTAD, to offer a clear perspective on its potential as a viable alternative. The

information is targeted towards researchers, scientists, and professionals in the field of solar

energy and materials science.

Performance Comparison of D21 and Spiro-OMeTAD
The efficiency and performance parameters of perovskite solar cells are critically dependent on

the choice of the hole-transporting material. The following tables summarize the key

photovoltaic parameters—power conversion efficiency (PCE), open-circuit voltage (Voc), short-

circuit current density (Jsc), and fill factor (FF)—of D21 and the benchmark material, Spiro-

OMeTAD, in conjunction with different perovskite absorber layers.

Table 1: Performance in Methylammonium Lead Iodide (MAPbI₃) Perovskite Solar Cells
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HTM PCE (%) Voc (V) Jsc (mA/cm²) FF (%)

D21

Data not

available in the

searched

literature

Data not

available

Data not

available

Data not

available

Spiro-OMeTAD 12.88[1] Not specified Not specified Not specified

Spiro-OMeTAD 17.6[2] 0.95 23 80

Spiro-OMeTAD 18.2[3] Not specified Not specified Not specified

Spiro-OMeTAD 21.1[4] 1.12 22.4 84

Table 2: Performance in Formamidinium Lead Iodide (FAPbI₃) Perovskite Solar Cells

HTM PCE (%) Voc (V) Jsc (mA/cm²) FF (%)

D21

Data not

available in the

searched

literature

Data not

available

Data not

available

Data not

available

Spiro-OMeTAD >25[5] Not specified Not specified Not specified

Spiro-OMeTAD 26.48 1.25 23.51 89.5

Table 3: Performance in Mixed-Cation Perovskite Solar Cells (e.g., CsFAPbI₃)

HTM PCE (%) Voc (V) Jsc (mA/cm²) FF (%)

D21

Data not

available in the

searched

literature

Data not

available

Data not

available

Data not

available

Spiro-OMeTAD 22.80 Not specified Not specified Not specified

Spiro-OMeTAD 19.5 Not specified Not specified Not specified
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Note: The performance of perovskite solar cells is highly sensitive to the specific device

architecture, perovskite composition, and fabrication conditions. The values presented here are

for comparative purposes and reflect reported data in the specified literature.

Experimental Protocols
A detailed and consistent experimental protocol is crucial for the fabrication of high-

performance and reproducible perovskite solar cells. Below is a generalized methodology for

the fabrication of PSCs using a triarylamine-based HTM like D21.

Substrate Preparation and Cleaning
Pattern fluorine-doped tin oxide (FTO) coated glass substrates using a 2M HCl solution and

zinc powder.

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol, each for 15-20 minutes.

Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes to

remove any organic residues and improve the wettability of the surface.

Deposition of Electron Transport Layer (ETL)
A compact titanium dioxide (TiO₂) layer is commonly used as the ETL.

Prepare a precursor solution for the compact TiO₂ layer.

Deposit the TiO₂ layer onto the cleaned FTO substrate using a method such as spray

pyrolysis or spin coating.

Anneal the substrate at a high temperature (e.g., 450-500 °C) to form a crystalline and

compact TiO₂ layer.

Perovskite Absorber Layer Deposition
The perovskite layer can be deposited using various techniques, with the one-step and two-

step solution processing methods being the most common.
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For MAPbI₃:

One-step method: A precursor solution containing methylammonium iodide (MAI) and lead

iodide (PbI₂) in a solvent like DMF or a mixture of DMF and DMSO is spin-coated onto the

ETL. An anti-solvent dripping step is often employed during spinning to induce rapid

crystallization and form a uniform film. The film is then annealed at around 100 °C.

For FAPbI₃:

Two-step method: A layer of PbI₂ is first deposited by spin-coating a PbI₂ solution in DMF.

This is followed by dipping the substrate in a solution of formamidinium iodide (FAI) in

isopropanol, or by spin-coating the FAI solution onto the PbI₂ layer. The film is then annealed

to complete the conversion to FAPbI₃. Additives can be used to improve the stability of the

FAPbI₃ phase.

For Mixed-Cation Perovskites (e.g., Csₓ(MA₀.₁₇FA₀.₈₃)₁₋ₓPb(I₀.₈₃Br₀.₁₇)₃):

A precursor solution containing a mixture of formamidinium iodide (FAI), methylammonium

bromide (MABr), lead iodide (PbI₂), lead bromide (PbBr₂), and cesium iodide (CsI) in a mixed

solvent of DMF and DMSO is prepared. The solution is then spin-coated onto the ETL,

followed by an anti-solvent treatment and annealing.

Hole Transport Layer (HTL) Deposition
Prepare the HTM solution. For a triarylamine-based HTM like D21, dissolve it in a solvent

such as chlorobenzene.

To enhance conductivity and performance, p-type dopants are typically added to the HTM

solution. Common dopants include lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-

tert-butylpyridine (tBP).

Spin-coat the HTM solution onto the perovskite layer. The spin speed and time should be

optimized to achieve the desired layer thickness (typically 200-300 nm).

Top Electrode Deposition
Define the active area of the solar cell using a shadow mask.
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Deposit a conductive top electrode, typically gold (Au) or silver (Ag) with a thickness of 80-

100 nm, through thermal evaporation under high vacuum.

Visualizing the Process and Mechanism
To better understand the fabrication process and the underlying working principle of the

perovskite solar cell, the following diagrams are provided.
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Experimental workflow for perovskite solar cell fabrication.
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Charge transfer mechanism in a perovskite solar cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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